Ceftizoxime Alapivoxil

• CAS No.: 135821-54-4
• Product Name: Ceftizoxime Alapivoxil
• Molecular Formula: C₂₂H₂₈N₆O₈S₂
• Molecular Weight: 568.6 g/mol
• IUPAC Name: 2,2-dimethylpropanoyloxymethyl (6R,7R)-7-[[(2Z)-2-[2-[[(2S)-2-aminopropanoyl]amino]-1,3-thiazol-4-yl]-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• Standard InChI: InChI=1S/C22H28N6O8S2/c1-10(23)15(29)26-21-24-11(8-38-21)13(27-34-5)16(30)25-14-17(31)28-12(6-7-37-18(14)28)19(32)35-9-36-20(33)22(2,3)4/h6,8,10,14,18H,7,9,23H2,1-5H3,(H,25,30)(H,24,26,29)/b27-13-/t10-,14+,18+/m0/s1
• Standard InChIKey: VOPANQNVVCPHQR-IVVGYLHBSA-N
• Isomeric SMILES: C[C@@H](C(=O)NC1=NC(=CS1)/C(=N/OC)/C(=O)N[C@H]2[C@@H]3N(C2=O)C(=CCS3)C(=O)OCOC(=O)C(C)(C)C)N
• SMILES: CC(C(=O)NC1=NC(=CS1)C(=NOC)C(=O)NC2C3N(C2=O)C(=CCS3)C(=O)OCOC(=O)C(C)(C)C)N
• Canonical SMILES: CC(C(=O)NC1=NC(=CS1)C(=NOC)C(=O)NC2C3N(C2=O)C(=CCS3)C(=O)OCOC(=O)C(C)(C)C)N
• Description: Ceftizoxime Alapivoxil is the alapivalate ester prodrug form of ceftizoxime, a semi-synthetic, broad-spectrum, beta-lactamase-resistant, third-generation cephalosporin with antibacterial activity. After oral administration of ceftizoxime alapivoxil, the ester bond is cleaved, releasing active ceftizoxime.
• Synonyms: 7-[[(2Z)-[2-[[(2S)-2-Amino-1-oxopropyl]amino]-4-thiazolyl] (Methoxyimino)acetyl]amino]-8-oxo-(2,2-dimethyl-1-oxopropoxy)methyl Ester 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; [6R-[6α,7β[Z(S*)]]]-7-[[[2-[(2-Amino-1-oxopropyl)amino]-4-thia
• PubChem Compound: 9578661
• Last Modified: Nov 11 2021